Cas no 2229490-99-5 (tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• CAS No: 2229490-99-5
• MF: C₁₃H₂₄F₃NO₃
• MW: 299.329774856567
• CID: 6386361
• PubChem ID: 165713207
• Update Time: 2025-05-28

tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate
• 2229490-99-5
• EN300-1875331

• Inchi： 1S/C13H24F3NO3/c1-11(2,3)8(7-9(18)13(14,15)16)17-10(19)20-12(4,5)6/h8-9,18H,7H2,1-6H3,(H,17,19)
• InChI Key： BQZPYOOUPJUGGL-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)(C)C)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 299.17082811g/mol
• Monoisotopic Mass: 299.17082811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2229490-99-5)

The compound tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate (CAS No. 2229490-99-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and tert-butyl carbamate moiety, make it a valuable intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most notable aspects of tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate is its role in fluorinated compound research. Fluorinated molecules are increasingly sought after due to their enhanced metabolic stability and bioavailability, which are critical in modern drug design. The presence of the 6,6,6-trifluoro group in this compound aligns with the growing demand for fluorine-containing building blocks in medicinal chemistry. Researchers often search for "fluorinated carbamates in drug development" or "synthesis of trifluoromethylated intermediates," highlighting the relevance of this compound.

From a synthetic chemistry perspective, CAS No. 2229490-99-5 exemplifies the strategic use of protecting groups. The tert-butyl carbamate (Boc) group is widely employed to protect amines during multi-step syntheses, ensuring selectivity and yield. This feature makes the compound a practical choice for peptide synthesis and heterocycle functionalization. Queries like "Boc-protected amine applications" or "how to introduce trifluoromethyl groups" frequently appear in academic databases, underscoring the compound's utility.

In addition to pharmaceutical applications, tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate has garnered attention in material science. The combination of its hydrophobic trifluoromethyl segment and hydroxy functionality allows for tunable solubility and surface properties, making it a candidate for advanced coatings or polymer modifiers. Searches such as "fluorinated materials for hydrophobic coatings" reflect this interdisciplinary interest.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some persistent fluorinated compounds, the tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate structure is designed for biodegradability, addressing concerns about PFAS alternatives. This aligns with the surge in searches for "sustainable fluorochemicals" or "green chemistry fluorine substitutes."

Analytical characterization of CAS No. 2229490-99-5 typically involves NMR, HPLC, and mass spectrometry, with researchers often inquiring about "spectroscopic data for fluorinated carbamates." The compound's crystalline nature further facilitates X-ray diffraction studies, contributing to structural elucidation efforts in small-molecule crystallography.

Future directions for this compound include exploration in proteolysis-targeting chimeras (PROTACs) and bioconjugation techniques, where its balanced lipophilicity and functional handles could prove advantageous. These areas dominate current literature searches, with terms like "PROTAC linker chemistry" gaining traction.

In summary, tert-butyl N-(6,6,6-trifluoro-5-hydroxy-2,2-dimethylhexan-3-yl)carbamate represents a versatile tool for researchers navigating the intersection of fluorination chemistry and molecular design. Its alignment with trending topics like targeted protein degradation and sustainable fluorination ensures continued relevance in both academic and industrial settings.